Cas no 88430-94-8 (1H-2-Benzopyran-1-one, 3,4-dihydro-3-(3-thienyl)-)

• Product Name: 1H-2-Benzopyran-1-one, 3,4-dihydro-3-(3-thienyl)-
• CAS No: 88430-94-8
• MF: C₁₃H₁₀O₂S
• MW: 230.282302379608
• CID: 633078
• PubChem ID: 71317879
• Update Time: 2025-04-19

1H-2-Benzopyran-1-one, 3,4-dihydro-3-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 3,4-dihydro-3-(3-thienyl)-
• 3-thiophen-3-yl-3,4-dihydroisochromen-1-one
• DTXSID30748120
• 3-(thiophen-3-yl)-3,4-dihydroisochromen-1-one
• 3-(Thiophen-3-yl)-3,4-dihydro-1H-2-benzopyran-1-one
• 88430-94-8

• Inchi： 1S/C13H10O2S/c14-13-11-4-2-1-3-9(11)7-12(15-13)10-5-6-16-8-10/h1-6,8,12H,7H2
• InChI Key： IHMSQKNIBWBNAK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CC2C=CC=CC=2C(=O)O1

Computed Properties

• Exact Mass: 230.04015073g/mol
• Monoisotopic Mass: 230.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans